Cas no 2680659-37-2 (tert-butyl N-3-cyano-4-(trifluoromethyl)phenylcarbamate)

• Product Name: tert-butyl N-3-cyano-4-(trifluoromethyl)phenylcarbamate
• CAS No: 2680659-37-2
• MF: C₁₃H₁₃F₃N₂O₂
• MW: 286.249733686447
• CID: 5632716
• PubChem ID: 165918714
• Update Time: 2025-06-08

tert-butyl N-3-cyano-4-(trifluoromethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680659-37-2
• tert-butyl N-[3-cyano-4-(trifluoromethyl)phenyl]carbamate
• EN300-28287206
• tert-butyl N-3-cyano-4-(trifluoromethyl)phenylcarbamate

• Inchi： 1S/C13H13F3N2O2/c1-12(2,3)20-11(19)18-9-4-5-10(13(14,15)16)8(6-9)7-17/h4-6H,1-3H3,(H,18,19)
• InChI Key： HRRKMNLNYFJRFJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1C#N)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 286.09291215g/mol
• Monoisotopic Mass: 286.09291215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 62.1Ų

Additional information on tert-butyl N-3-cyano-4-(trifluoromethyl)phenylcarbamate

Professional Introduction to Compound with CAS No. 2680659-37-2 and Product Name: tert-butyl N-3-cyano-4-(trifluoromethyl)phenylcarbamate

The compound with the CAS number 2680659-37-2 and the product name tert-butyl N-3-cyano-4-(trifluoromethyl)phenylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in medicinal chemistry and drug development. The presence of both a cyano group and a trifluoromethyl group in its molecular structure imparts distinct electronic and steric effects, making it a versatile intermediate for synthesizing various bioactive molecules.

In the realm of modern pharmaceutical research, the development of novel carbamate derivatives has been a focal point due to their broad spectrum of biological activities. The tert-butyl N-3-cyano-4-(trifluoromethyl)phenylcarbamate molecule, with its specific substitution pattern, exhibits promising pharmacological properties that make it an attractive candidate for further investigation. The cyano group, known for its ability to enhance binding affinity and metabolic stability, plays a crucial role in modulating the compound's interaction with biological targets. Similarly, the trifluoromethyl group contributes to lipophilicity and metabolic resistance, which are critical factors in drug design for improving pharmacokinetic profiles.

Recent studies have highlighted the significance of fluorinated aromatic compounds in the development of next-generation therapeutics. The incorporation of fluorine atoms into pharmaceutical molecules often leads to improved pharmacological efficacy and reduced susceptibility to degradation. In the case of tert-butyl N-3-cyano-4-(trifluoromethyl)phenylcarbamate, the trifluoromethyl substituent at the 4-position of the phenyl ring enhances its binding interactions with enzymes and receptors, thereby increasing its biological activity. This feature has been particularly noted in studies exploring its potential as an inhibitor of various therapeutic targets, including kinases and proteases.

The structural motif of this compound also aligns well with current trends in medicinal chemistry, where hybrid molecules combining multiple functional groups are being designed to achieve synergistic effects. The combination of a cyano group and a trifluoromethyl group in tert-butyl N-3-cyano-4-(trifluoromethyl)phenylcarbamate not only enhances its pharmacological properties but also opens up avenues for further derivatization to explore new therapeutic possibilities. Researchers have been exploring various synthetic pathways to modify this core structure, aiming to develop more potent and selective analogs.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. The growing prevalence of drug-resistant pathogens and the rising burden of chronic diseases have underscored the need for innovative therapeutic strategies. The unique chemical properties of tert-butyl N-3-cyano-4-(trifluoromethyl)phenylcarbamate make it a promising candidate for developing novel drugs that can overcome existing challenges. For instance, preliminary studies have suggested that derivatives of this compound may exhibit potent antimicrobial activity, making them valuable candidates for treating infections caused by multidrug-resistant bacteria.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex framework efficiently. These methodologies not only facilitate the synthesis but also allow for modular modifications, enabling researchers to fine-tune the properties of the final product according to specific requirements.

The pharmacokinetic profile of tert-butyl N-3-cyano-4-(trifluoromethyl)phenylcarbamate is another area of interest that has been extensively studied. Due to its molecular structure, which includes both lipophilic and hydrophilic moieties, this compound is expected to exhibit favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are essential for ensuring therapeutic efficacy while minimizing side effects. Further preclinical studies are underway to evaluate its pharmacokinetic behavior in vivo and to identify potential dosing regimens that optimize its clinical utility.

In conclusion, the compound with CAS number 2680659-37-2 and product name tert-butyl N-3-cyano-4-(trifluoromethyl)phenylcarbamate represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with promising pharmacological properties, make it a valuable asset in drug discovery efforts. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.